Cas no 1518095-22-1 (2-N-(2-Chlorophenyl)Methyl-1,3-Benzoxazole-2,6-Diamine)

2-N-(2-Chlorophenyl)Methyl-1,3-Benzoxazole-2,6-Diamine is a specialized benzoxazole derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a chlorophenylmethyl substitution, enhancing its reactivity and binding affinity in molecular interactions. The compound’s benzoxazole core contributes to its stability and potential bioactivity, making it a candidate for further study in drug development. Its diamine functionality allows for versatile derivatization, enabling tailored modifications for specific research needs. The presence of the chloro group may influence electronic properties, improving selectivity in target engagement. This compound is suited for exploratory synthesis and mechanistic studies in medicinal chemistry.
2-N-(2-Chlorophenyl)Methyl-1,3-Benzoxazole-2,6-Diamine structure
1518095-22-1 structure
Product Name:2-N-(2-Chlorophenyl)Methyl-1,3-Benzoxazole-2,6-Diamine
CAS No:1518095-22-1
MF:C14H12ClN3O
MW:273.717581748962
MDL:MFCD22890153
CID:5577376
PubChem ID:79890765
Update Time:2025-06-12

2-N-(2-Chlorophenyl)Methyl-1,3-Benzoxazole-2,6-Diamine Chemical and Physical Properties

Names and Identifiers

    • 2,6-Benzoxazolediamine, N2-[(2-chlorophenyl)methyl]-
    • 2-N-[(2-Chlorophenyl)Methyl]-1,3-Benzoxazole-2,6-Diamine
    • 2-N-(2-Chlorophenyl)Methyl-1,3-Benzoxazole-2,6-Diamine
    • MDL: MFCD22890153
    • Inchi: 1S/C14H12ClN3O/c15-11-4-2-1-3-9(11)8-17-14-18-12-6-5-10(16)7-13(12)19-14/h1-7H,8,16H2,(H,17,18)
    • InChI Key: OOMAEYFDQQXDEZ-UHFFFAOYSA-N
    • SMILES: N(C1OC2=CC(N)=CC=C2N=1)CC1C=CC=CC=1Cl

Experimental Properties

  • Density: 1.4±0.1 g/cm3
  • Melting Point: NA
  • Boiling Point: 475.1±55.0 °C at 760 mmHg
  • Flash Point: 241.1±31.5 °C
  • Vapor Pressure: 0.0±1.2 mmHg at 25°C
  • pka: 3.00±0.30(Predicted)

2-N-(2-Chlorophenyl)Methyl-1,3-Benzoxazole-2,6-Diamine Security Information

2-N-(2-Chlorophenyl)Methyl-1,3-Benzoxazole-2,6-Diamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
C996328-10mg
2-N-[(2-Chlorophenyl)Methyl]-1,3-Benzoxazole-2,6-Diamine
1518095-22-1
10mg
$ 50.00 2022-06-06
TRC
C996328-50mg
2-N-[(2-Chlorophenyl)Methyl]-1,3-Benzoxazole-2,6-Diamine
1518095-22-1
50mg
$ 210.00 2022-06-06
TRC
C996328-100mg
2-N-[(2-Chlorophenyl)Methyl]-1,3-Benzoxazole-2,6-Diamine
1518095-22-1
100mg
$ 320.00 2022-06-06
Enamine
EN300-195437-1.0g
N2-[(2-chlorophenyl)methyl]-1,3-benzoxazole-2,6-diamine
1518095-22-1 95%
1g
$0.0 2023-06-08
Enamine
EN300-195437-0.05g
N2-[(2-chlorophenyl)methyl]-1,3-benzoxazole-2,6-diamine
1518095-22-1 95%
0.05g
$200.0 2023-11-13
Enamine
EN300-195437-0.1g
N2-[(2-chlorophenyl)methyl]-1,3-benzoxazole-2,6-diamine
1518095-22-1 95%
0.1g
$298.0 2023-11-13
Enamine
EN300-195437-0.25g
N2-[(2-chlorophenyl)methyl]-1,3-benzoxazole-2,6-diamine
1518095-22-1 95%
0.25g
$425.0 2023-11-13
Enamine
EN300-195437-0.5g
N2-[(2-chlorophenyl)methyl]-1,3-benzoxazole-2,6-diamine
1518095-22-1 95%
0.5g
$668.0 2023-11-13
Enamine
EN300-195437-1g
N2-[(2-chlorophenyl)methyl]-1,3-benzoxazole-2,6-diamine
1518095-22-1 95%
1g
$857.0 2023-11-13
Enamine
EN300-195437-2.5g
N2-[(2-chlorophenyl)methyl]-1,3-benzoxazole-2,6-diamine
1518095-22-1 95%
2.5g
$1680.0 2023-11-13

2-N-(2-Chlorophenyl)Methyl-1,3-Benzoxazole-2,6-Diamine Related Literature

Additional information on 2-N-(2-Chlorophenyl)Methyl-1,3-Benzoxazole-2,6-Diamine

2-N-(2-Chlorophenyl)Methyl-1,3-Benzoxazole-2,6-Diamine (CAS No. 1518095-22-1): An Emerging Compound in Pharmaceutical Research

2-N-(2-Chlorophenyl)Methyl-1,3-Benzoxazole-2,6-Diamine (CAS No. 1518095-22-1) is a novel compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound belongs to the class of benzoxazoles, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

The chemical structure of 2-N-(2-Chlorophenyl)Methyl-1,3-Benzoxazole-2,6-Diamine is characterized by a benzoxazole core with a substituted chlorophenyl group and a methylated diamine moiety. The presence of these functional groups imparts specific pharmacological properties that make it a promising candidate for various therapeutic applications. Recent studies have focused on elucidating the mechanisms of action and potential targets of this compound.

In the realm of anti-inflammatory research, 2-N-(2-Chlorophenyl)Methyl-1,3-Benzoxazole-2,6-Diamine has shown promising results in inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These cytokines play a crucial role in the pathogenesis of chronic inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease. The compound's ability to modulate these cytokines suggests its potential as a therapeutic agent for managing inflammation.

Moreover, 2-N-(2-Chlorophenyl)Methyl-1,3-Benzoxazole-2,6-Diamine has demonstrated significant antimicrobial activity against a range of pathogenic bacteria. Studies have shown that it can effectively inhibit the growth of both Gram-positive and Gram-negative bacteria, making it a potential candidate for developing new antibiotics. The increasing prevalence of antibiotic-resistant strains has underscored the need for novel antimicrobial agents, and this compound shows promise in addressing this critical issue.

In the context of cancer research, 2-N-(2-Chlorophenyl)Methyl-1,3-Benzoxazole-2,6-Diamine has been investigated for its anticancer properties. Preclinical studies have indicated that it can induce apoptosis in various cancer cell lines by targeting key signaling pathways involved in cell proliferation and survival. Specifically, it has been shown to inhibit the activation of the PI3K/Akt pathway, which is frequently dysregulated in many types of cancer. This mechanism of action makes it a valuable candidate for further development as an anticancer agent.

The pharmacokinetic profile of 2-N-(2-Chlorophenyl)Methyl-1,3-Benzoxazole-2,6-Diamine is another important aspect that has been studied extensively. Research has demonstrated that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. These characteristics are essential for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-N-(2-Chlorophenyl)Methyl-1,3-Benzoxazole-2,6-Diamine in human subjects. Preliminary results from phase I trials have shown that it is well-tolerated with minimal side effects. These findings are encouraging and support further investigation into its therapeutic potential.

In conclusion, 2-N-(2-Chlorophenyl)Methyl-1,3-Benzoxazole-2,6-Diamine (CAS No. 1518095-22-1) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in various areas of pharmaceutical research. Ongoing studies continue to explore its mechanisms of action and clinical utility, paving the way for its potential use in treating inflammatory diseases, infections, and cancer.

Recommended suppliers
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.